4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide

• CAS No.: 82859-80-1
• Molecular Formula: C19H16N2O2
• Molecular Weight: 304.3 g/mol
• IUPAC Name: N-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]-4-methylbenzamide
• InChI: InChI=1S/C19H16N2O2/c1-13-6-8-15(9-7-13)19(23)21-20-12-17-16-5-3-2-4-14(16)10-11-18(17)22/h2-12,22H,1H3,(H,21,23)/b20-12+
• InChI Key: KLWGWMIYMVGVJR-UDWIEESQSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/N=C/C2=C(C=CC3=CC=CC=C32)O
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NN=CC2=C(C=CC3=CC=CC=C32)O

Description

4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide is a hydrazone Schiff base derived from the condensation of 4-methylbenzoic hydrazide and 2-hydroxy-1-naphthaldehyde. This compound belongs to the acylhydrazone class, characterized by a methyl-substituted benzoyl core and a naphthylmethylene moiety with a hydroxyl group. Its structure enables diverse interactions (e.g., hydrogen bonding, π-π stacking), making it relevant in medicinal chemistry and materials science.

Synthesis: The synthesis aligns with methods for analogous hydrazides (). Typically, hydrazide intermediates are prepared via hydrazine hydrate treatment of esters (e.g., methyl-4-formyl benzoate), followed by condensation with aldehydes. For this compound, 2-hydroxy-1-naphthaldehyde would react with 4-methylbenzoic hydrazide under reflux in ethanol or methanol .

Preparation Methods

The synthesis of 4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide typically involves the condensation reaction between 4-methylbenzoic acid hydrazide and 2-hydroxy-1-naphthaldehyde . The reaction is usually carried out in an organic solvent such as ethanol or methanol under reflux conditions. The product is then purified through recrystallization or chromatography techniques .

Chemical Reactions Analysis

4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding carboxylic acids or quinones.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of hydrazine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the hydrazide group can be replaced by other nucleophiles like amines or thiols.

Scientific Research Applications

4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique chemical structure and biological activities.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide involves its interaction with various molecular targets and pathways. The compound can form coordination complexes with metal ions, which can influence its biological activity . Additionally, its hydrazide group can participate in hydrogen bonding and other non-covalent interactions, affecting its binding to biological targets .

Comparison with Similar Compounds

Structural Comparisons

Table 1: Key Structural Features of Selected Hydrazides

Compound Name	Core Structure	Substituents	Key Functional Groups
4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide	4-Methylbenzoyl hydrazide	2-Hydroxy-1-naphthylmethylene	–NH–N=CH–, –OH (naphthyl)
Oxalic bis[(2-hydroxy-1-naphthylmethylene)hydrazide]	Oxalic acid bis-hydrazide	Two 2-hydroxy-1-naphthylmethylene units	Dual hydrazone groups, –COOH linker
Benzoic acid p-amino-(4-fluorobenzylidene)hydrazide ()	p-Aminobenzoyl hydrazide	4-Fluorobenzylidene	–NH₂, –F
4-Hydroxy-benzoic acid (4-diethylamino-2-hydroxy-benzylidene)hydrazide ()	4-Hydroxybenzoyl hydrazide	4-Diethylamino-2-hydroxy-benzylidene	–OH, –N(CH₂CH₃)₂
R3 (tert-butyl-substituted hydrazide, )	4-Methylbenzoyl hydrazide	4-tert-Butylbenzylidene	–C(CH₃)₃

Key Observations :

• Hydroxyl groups (e.g., 2-hydroxy in naphthyl or benzylidene) facilitate hydrogen bonding, critical for antioxidant activity and protein interactions .

Key Findings :

• The naphthylmethylene group in oxalic bis-hydrazide contributes to sub-micromolar cysteine protease inhibition, suggesting the target compound may exhibit similar antiparasitic activity .
• Antimicrobial activity in p-aminobenzhydrazides () highlights the role of electron-withdrawing substituents (e.g., –F). The target compound’s hydroxyl-naphthyl group may enhance membrane penetration.
• Antioxidant activity in correlates with phenolic –OH groups, which the target compound’s 2-hydroxy-naphthyl group also possesses .

Application-Specific Comparisons

Polymer Nucleation ():

Benzoylhydrazides with long alkyl chains (e.g., decamethylene) significantly enhance poly(L-lactic acid) (PLLA) crystallization. The target compound’s rigid naphthyl group may reduce chain mobility, but its –OH group could improve polymer compatibility.

Drug Likeness ():

FDA-approved hydrazides (e.g., hydralazine) demonstrate metabolic stability. The target compound’s methyl and naphthyl groups may optimize lipophilicity (LogP) and bioavailability, adhering to Lipinski’s rules .

Biological Activity

4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide, also known as 4-Methylbenzohydrazide, is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial and anticancer properties, supported by relevant case studies and research findings.

Chemical Structure and Properties

The compound has the following chemical properties:

• CAS Number : 82859-80-1
• Molecular Formula : C16H15N3O
• Molecular Weight : 265.31 g/mol
• IUPAC Name : 4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide

The biological activity of 4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide is primarily attributed to its ability to interact with various molecular targets within cells. The hydrazone functional group can form stable complexes with metal ions, which can enhance its biological efficacy. Additionally, the aromatic structure allows for π-π stacking interactions with nucleic acids and proteins, potentially disrupting normal cellular functions.

Antimicrobial Activity

Numerous studies have evaluated the antimicrobial potential of this compound. For instance, a series of hydrazone derivatives synthesized from 4-methylbenzohydrazide demonstrated significant antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli.

Table 1: Antimicrobial Activity of Hydrazone Derivatives

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Compound 1	Staphylococcus aureus	3.91 µg/mL
Compound 2	Escherichia coli	5.00 µg/mL
Compound 3	Klebsiella pneumoniae	7.50 µg/mL

The results indicate that compounds derived from 4-methylbenzohydrazide exhibit promising antibacterial properties, particularly against Gram-positive bacteria.

Anticancer Activity

In vitro studies have also highlighted the anticancer potential of this compound. Research involving various cancer cell lines has shown that derivatives of 4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide can inhibit cell proliferation effectively.

Case Study: Antiproliferative Activity

A study evaluated the antiproliferative effects of several hydrazone derivatives on human cancer cell lines such as HepG2 and LN-229. The findings revealed:

• Compound A : IC50 = 0.77 µM against LN-229
• Compound B : IC50 = 1.25 µM against HepG2

These results suggest that modifications to the hydrazone structure can significantly enhance anticancer activity.

Toxicity Studies

In vivo toxicity assessments using zebrafish embryos indicated low toxicity levels for many synthesized derivatives, making them suitable candidates for further development in therapeutic applications.

Table 2: Toxicity Assessment Results

Compound	Toxicity Level (Zebrafish Embryos)
Compound A	Low
Compound B	Moderate